Cas no 90470-58-9 (Benzofuran, 2-(dimethoxymethyl)-)
Benzofuran, 2-(dimethoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzofuran, 2-(dimethoxymethyl)-
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Benzofuran, 2-(dimethoxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8724922-1.0g |
2-(dimethoxymethyl)-1-benzofuran |
90470-58-9 | 95% | 1.0g |
$0.0 | 2022-12-06 |
Benzofuran, 2-(dimethoxymethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Benzofuran, 2-(dimethoxymethyl)-
Comprehensive Overview of Benzofuran, 2-(dimethoxymethyl)- (CAS No. 90470-58-9): Properties, Applications, and Industry Insights
Benzofuran, 2-(dimethoxymethyl)- (CAS No. 90470-58-9) is a specialized organic compound belonging to the benzofuran derivatives family. This compound features a dimethoxymethyl substituent at the 2-position of the benzofuran core, which significantly influences its chemical reactivity and industrial utility. With growing interest in heterocyclic compounds for pharmaceutical and material science applications, 90470-58-9 has garnered attention for its unique structural properties and potential as a synthetic intermediate.
The molecular structure of Benzofuran, 2-(dimethoxymethyl)- combines aromaticity with functional group versatility, making it valuable for organic synthesis. Researchers frequently explore its role in constructing complex molecules, particularly in medicinal chemistry and flavor/fragrance industries. Recent studies highlight its relevance in green chemistry initiatives, where its derivatization potential aligns with sustainable synthesis trends—a topic highly searched in academic and industrial forums.
From a commercial perspective, CAS 90470-58-9 is often discussed in contexts like high-value fine chemicals and specialty intermediates. Analytical techniques such as HPLC and GC-MS are commonly employed for its characterization, addressing frequent user queries about quality control methods. The compound's stability under various pH conditions also makes it a subject of interest in formulation science, particularly for researchers investigating controlled-release systems.
Emerging applications of 2-(dimethoxymethyl)benzofuran include its use in electronic materials, where its conjugated system shows promise for organic semiconductors. This aligns with trending searches around OLED technology and flexible electronics. Furthermore, its derivates are being examined for biodegradable polymer modifications—a hot topic in environmental science circles.
Regulatory aspects of 90470-58-9 frequently appear in REACH compliance discussions, with users often searching for SDS documentation and handling guidelines. While not classified as hazardous under standard protocols, proper laboratory safety measures remain essential when handling this compound—a point emphasized in recent chemical safety webinars.
The synthesis of Benzofuran, 2-(dimethoxymethyl)- typically involves catalytic processes, with many patents focusing on yield optimization. Industry professionals frequently search for cost-effective synthetic routes and catalyst recovery methods, reflecting the compound's commercial significance. Recent patent literature suggests innovations in microwave-assisted synthesis techniques for this molecule.
In analytical chemistry, CAS 90470-58-9 serves as a reference standard for chromatographic calibration, particularly in essential oil analysis. This application connects with growing consumer interest in natural product authentication—a trending search theme in food and cosmetic sectors. The compound's distinct spectral signatures (NMR, IR) also make it valuable for spectroscopic education in academic settings.
Market analysts note steady demand for benzofuran derivatives like 90470-58-9, driven by pharmaceutical R&D expansion in Asia-Pacific regions. Users often query supply chain dynamics and technical specifications when sourcing this material. The compound's compatibility with continuous flow chemistry systems further enhances its appeal for modern process intensification strategies.
Environmental fate studies of 2-(dimethoxymethyl)benzofuran indicate moderate biodegradability, sparking research into microbial degradation pathways—a subject gaining traction in environmental biotechnology circles. These findings address frequent searches about eco-friendly chemical alternatives and waste treatment solutions for specialty chemicals.
Future prospects for Benzofuran, 2-(dimethoxymethyl)- include potential applications in agrochemical formulations and functional coatings, areas witnessing increased patent activity. The compound's structural flexibility allows for targeted modifications to achieve desired physicochemical properties, making it a versatile building block in molecular design projects across multiple industries.
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